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Compound of Interest

Compound Name:
Ethyl 3-(benzo[d][1,3]dioxol-5-

yl)-3-oxopropanoate

CAS No.: 81581-27-3

Cat. No.: B182558

Get Quote

Ethyl 3-(benzo[d]dioxol-5-yl)-3-oxopropanoate is a β-keto ester of significant interest in the

fields of organic synthesis and medicinal chemistry. Its structure is characterized by a stable

ethyl ester, a reactive β-keto group, and the distinctive benzo[d][1][2]dioxole moiety, also known

as a methylenedioxyphenyl group.[1] This latter feature, an electron-rich bicyclic system,

imparts unique electronic and steric properties, making the compound a highly valuable

precursor for a diverse range of more complex molecular architectures.[1][3]

This guide, intended for researchers and drug development professionals, provides a detailed

exploration of the compound's core characteristics, synthesis, and applications. We will delve

into the mechanistic underpinnings of its synthesis, provide actionable experimental protocols,

and contextualize its utility as a strategic building block in the development of novel therapeutic

agents.

Key Identifiers:

IUPAC Name: ethyl 3-(1,3-benzodioxol-5-yl)-3-oxopropanoate[4]
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CAS Number: 81581-27-3[1][5]

Synonyms: 3-Benzo[1][2]dioxol-5-yl-3-oxo-propionic acid ethyl ester, Ethyl [3,4-

(methylenedioxy)benzoyl]acetate[5][6]

Physicochemical and Spectroscopic Profile
The physical properties of Ethyl 3-(benzo[d]dioxol-5-yl)-3-oxopropanoate are foundational to its

handling, purification, and reaction setup. The presence of the benzodioxole ring notably

enhances its solubility in common polar aprotic solvents used in synthesis, such as

dichloromethane (DCM) and ethyl acetate (EtOAc), when compared to simpler alkyl-substituted

analogues.[1]

Table 1: Physicochemical Properties

Property Value Source

Molecular Formula C₁₂H₁₂O₅ [1][3][4]

Molecular Weight 236.22 g/mol [1][3][7]

Boiling Point 358.8 °C at 760 mmHg [3]

| Density | 1.275 g/cm³ |[3] |

Spectroscopic analysis is critical for confirming the structural integrity of the synthesized

compound. Key expected features include:

¹H NMR: Signals corresponding to the ethyl group (a triplet and a quartet), a singlet for the

methylene protons of the dioxole ring, distinct signals for the aromatic protons, and a singlet

for the α-protons between the two carbonyl groups.

¹³C NMR: Resonances for the carbonyl carbons of the ketone and ester, signals for the

aromatic carbons, the methylene carbon of the dioxole bridge, and the carbons of the ethyl

group.

IR Spectroscopy: Strong characteristic absorption bands for the C=O stretching of the ketone

and the ester functionalities.
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Mass Spectrometry: A molecular ion peak corresponding to the compound's molecular

weight, along with a predictable fragmentation pattern.

These analytical techniques form a self-validating system; a successful synthesis must satisfy

the expected data from each method to confirm both structure and purity.[3]

Synthesis Methodology: A Mechanistic Approach to
the Claisen Condensation
The most robust and widely employed method for synthesizing β-keto esters like Ethyl 3-

(benzo[d]dioxol-5-yl)-3-oxopropanoate is the Crossed Claisen Condensation.[8][9] This carbon-

carbon bond-forming reaction is exceptionally effective for this target molecule due to the

specific characteristics of the chosen precursors.

Expertise & Experience: Causality Behind Experimental
Choices
The selection of a Crossed Claisen condensation is a deliberate strategic choice.[2] The

reaction involves an enolizable ester and a non-enolizable carbonyl partner. In this specific

synthesis, we use ethyl acetate (or a similar ester with α-hydrogens) as the enolizable

component and piperonal (3,4-methylenedioxybenzaldehyde) as the non-enolizable

electrophile.[3][10]

Why this pairing is effective:

Elimination of Self-Condensation: Piperonal lacks α-hydrogens and therefore cannot form an

enolate, preventing it from undergoing self-condensation. This significantly simplifies the

product mixture, leading to a higher yield of the desired crossed product.[2][9]

Driving the Equilibrium: The reaction is base-catalyzed, typically using a strong base like

sodium ethoxide (NaOEt).[9] A crucial feature of the Claisen condensation is that the final β-

keto ester product has highly acidic α-protons (pKa ≈ 11) situated between the two carbonyl

groups. The alkoxide base deprotonates this position in a thermodynamically favorable acid-

base reaction, forming a resonance-stabilized enolate. This final, irreversible deprotonation

step is the driving force that pulls the entire reaction equilibrium towards the product,

ensuring a high yield.[11]
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Visualization: The Crossed Claisen Condensation
Mechanism

Crossed Claisen Condensation Mechanism

Step 1: Enolate Formation

Step 2: Nucleophilic Attack Step 3: Elimination

Step 4: Driving Force
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Caption: Mechanism of the Crossed Claisen Condensation for synthesis.

Trustworthiness: A Self-Validating Experimental
Protocol
This protocol describes a standard laboratory-scale synthesis. Each step includes checkpoints

and expected outcomes to ensure the process is self-validating.

Objective: To synthesize Ethyl 3-(benzo[d]dioxol-5-yl)-3-oxopropanoate.
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Materials:

Piperonal (1.0 equiv)

Ethyl acetate (3.0 equiv, serves as reactant and solvent)

Sodium ethoxide (1.1 equiv)

Anhydrous Ethanol

Diethyl ether

10% Hydrochloric acid (HCl)

Saturated sodium bicarbonate (NaHCO₃) solution

Saturated sodium chloride (brine) solution

Anhydrous magnesium sulfate (MgSO₄)

Protocol:

Reaction Setup: In a flame-dried, three-neck round-bottom flask equipped with a magnetic

stirrer, dropping funnel, and a nitrogen inlet, dissolve sodium ethoxide in anhydrous ethanol

under a nitrogen atmosphere.

Causality: Anhydrous conditions are critical to prevent the strong base from being

quenched by water and to avoid hydrolysis of the ester.[12]

Reagent Addition: Cool the solution to 0 °C in an ice bath. Add a solution of piperonal

dissolved in ethyl acetate dropwise from the dropping funnel over 30 minutes.

Causality: Slow addition and low temperature control the exothermic reaction and prevent

the formation of side products.

Reaction: After the addition is complete, allow the mixture to warm to room temperature and

stir for 12-16 hours.
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Validation Check: The reaction mixture should become a thick, yellowish precipitate,

indicating the formation of the sodium salt of the product enolate.

Quenching and Neutralization: Cool the reaction mixture back to 0 °C and slowly add 10%

HCl with vigorous stirring until the pH is acidic (pH ≈ 2-3).

Causality: The acidic workup protonates the enolate to yield the final β-keto ester product

and neutralizes any remaining base.[8][11]

Extraction: Transfer the mixture to a separatory funnel. Add diethyl ether and water. Shake

and separate the layers. Extract the aqueous layer two more times with diethyl ether.

Causality: The product is organic-soluble and will move into the ether layer. Multiple

extractions ensure maximum recovery.

Washing: Combine the organic layers and wash sequentially with water, saturated NaHCO₃

solution, and finally with brine.

Causality: The bicarbonate wash removes any residual acid, and the brine wash helps to

remove residual water from the organic layer.

Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and

concentrate the solvent using a rotary evaporator.

Purification: The crude product can be purified by vacuum distillation or column

chromatography on silica gel to yield the final product as a pure oil or low-melting solid.

Final Validation: Confirm the structure and purity of the isolated product using NMR, IR,

and MS, comparing the data to established literature values.

Core Applications in Drug Discovery and
Development
The true value of Ethyl 3-(benzo[d]dioxol-5-yl)-3-oxopropanoate lies in its utility as a scaffold for

building biologically active molecules. The dual reactivity of the β-dicarbonyl system allows for

a wide range of subsequent chemical transformations.
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Application 1: Synthesis of Heterocyclic Scaffolds (e.g.,
Pyrazoles)
The 1,3-dicarbonyl arrangement is an ideal electrophilic partner for reactions with

dinucleophiles like hydrazine and its derivatives. This reaction provides a direct and efficient

route to five-membered heterocyclic rings such as pyrazoles, which are privileged structures in

medicinal chemistry.

Mechanism Insight: The reaction proceeds via a condensation-cyclization cascade. One

nitrogen of the hydrazine attacks one carbonyl group, followed by dehydration and

subsequent intramolecular attack by the second nitrogen on the remaining carbonyl, leading

to the stable aromatic pyrazole ring after another dehydration step.

Field-Proven Relevance: Numerous pyrazole derivatives containing the benzo[d][1][2]dioxole

moiety have been synthesized and evaluated for their therapeutic potential. For instance,

studies have demonstrated that 5-(benzo[d][1][2]dioxol-5-yl)-dihydropyrazole derivatives

exhibit significant antibacterial activity against both Gram-positive and Gram-negative

bacteria.[13][14]

Visualization: Synthetic Workflow to Dihydropyrazole
Derivatives
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Workflow: From β-Keto Ester to Dihydropyrazoles
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Caption: General synthetic route to bioactive pyrazole derivatives.

Application 2: Precursor for CNS-Active Agents
The benzo[d][1][2]dioxole ring is a well-known pharmacophore found in numerous natural

products and synthetic drugs, particularly those targeting the central nervous system (CNS).[1]

Its structure can mimic endogenous neurotransmitters, allowing molecules containing this

moiety to interact with various receptors and enzymes in the brain.[1] For example, the

antiepileptic drug Stiripentol features this core structure, and its analogs are actively being

explored for treating neurological disorders.[15] Ethyl 3-(benzo[d]dioxol-5-yl)-3-oxopropanoate

serves as a key starting material for creating libraries of such analogs, enabling systematic

exploration of structure-activity relationships.

Conclusion
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Ethyl 3-(benzo[d]dioxol-5-yl)-3-oxopropanoate is more than a simple chemical; it is a strategic

asset in the synthesis of complex, high-value molecules. Its efficient and predictable synthesis

via the Claisen condensation, combined with the versatile reactivity of its β-dicarbonyl system

and the privileged nature of the benzodioxole moiety, makes it an indispensable tool for

researchers in drug discovery. Understanding the mechanistic principles behind its synthesis

and its potential for subsequent elaboration allows scientists to leverage its full potential in the

rational design of next-generation therapeutics.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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